Cas no 1383531-54-1 (7-amino-3H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-amino-3H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1383531-54-1
• MF: C₆H₅N₃OS
• MW: 167.188399076462
• CID: 2913650
• PubChem ID: 135741874
• Update Time: 2025-04-21

7-amino-3H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-3H-thieno[3,2-d]pyrimidin-4-one
• DB-186516
• 1383531-54-1
• 7-AMINOTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE

• MDL： MFCD22573976
• Inchi： 1S/C6H5N3OS/c7-3-1-11-5-4(3)8-2-9-6(5)10/h1-2H,7H2,(H,8,9,10)
• InChI Key： QJVVOPXHWFEQPK-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1C(NC=N2)=O)N

Computed Properties

• Exact Mass: 167.01500
• Monoisotopic Mass: 167.01533297Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 100.01000
• LogP: 1.14800